Cas no 796125-81-0 (2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide)

• Product Name: 2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide
• CAS No: 796125-81-0
• MF: C₁₅H₁₇N₅OS
• MW: 315.393380880356
• CID: 6415995
• PubChem ID: 4879996
• Update Time: 2025-11-06

2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• starbld0003446
• SR-01000062292
• SR-01000062292-1
• HMS1727H15
• EN300-26688221
• Z20242209
• N-(1-cyanocyclohexyl)-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide
• AKOS033738405
• 2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide
• 796125-81-0

• Inchi： 1S/C15H17N5OS/c16-11-15(7-3-1-4-8-15)17-13(21)10-22-14-19-18-12-6-2-5-9-20(12)14/h2,5-6,9H,1,3-4,7-8,10H2,(H,17,21)
• InChI Key： FSNPOPPUUTVULB-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2C=CC=CN12)CC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 315.11538136g/mol
• Monoisotopic Mass: 315.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Additional information on 2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide

Comprehensive Overview of 2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide (CAS No. 796125-81-0)

2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide (CAS No. 796125-81-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazolopyridine derivatives, which are known for their diverse biological activities. The presence of a cyanocyclohexyl moiety and a thioacetamide linkage in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide has surged, driven by their potential in addressing unmet medical needs. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with the growing focus on targeted therapies in oncology and inflammatory diseases. The compound's CAS No. 796125-81-0 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary chemical research.

The synthesis of 2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide involves multi-step organic reactions, including the formation of the triazolopyridine core and subsequent functionalization with the cyanocyclohexyl group. Its molecular weight and solubility properties make it suitable for formulation studies, a topic of high interest in pharmaceutical development. Additionally, its stability under various conditions is a key consideration for researchers evaluating its potential in long-term applications.

From an industrial perspective, CAS No. 796125-81-0 is often discussed in the context of patent literature and intellectual property, as companies seek to leverage its unique properties for commercial applications. The compound's mechanism of action and structure-activity relationship (SAR) are also hot topics in scientific forums, with many studies aiming to optimize its efficacy and selectivity.

Environmental and safety profiles of 2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide are another area of active research. Regulatory bodies and industry stakeholders are increasingly focused on green chemistry principles, prompting investigations into sustainable synthesis routes and biodegradability of such compounds. This aligns with global trends toward eco-friendly chemical production.

In summary, 2-([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)-N-(1-cyanocyclohexyl)acetamide (CAS No. 796125-81-0) represents a compelling subject of study due to its structural complexity and potential applications. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry ensures its continued prominence in scientific and industrial discussions.